8-(4-Ethylphenyl)-8-oxooctanoic acid
Overview
Description
8-(4-Ethylphenyl)-8-oxooctanoic acid, also known as 8-EPO, is an organic compound that has been studied for its potential applications in scientific research. 8-EPO is a derivative of octanoic acid, which is a naturally occurring fatty acid found in plants and animals. 8-EPO has been synthesized in the laboratory and has been used in a variety of research studies.
Scientific Research Applications
Amphiphilic Hydrogels
8-(4-Ethylphenyl)-8-oxooctanoic acid: can be used in the synthesis of amphiphilic hydrogels . These hydrogels are notable for their ability to swell in response to environmental stimuli such as pH, temperature, and salinity . They have a wide range of applications including:
Chelating Agents
The compound can act as a chelating agent in mineral processing. Hydroxamic acids derived from it can form stable complexes with various metal ions, which is useful in:
- Ore Beneficiation : They can selectively bind to certain minerals, aiding in their separation and extraction .
Enzyme Inhibition
Hydroxamic acids from 8-(4-Ethylphenyl)-8-oxooctanoic acid can serve as enzyme inhibitors. This application is crucial in:
- Agriculture : As inhibitors, they can affect the growth of pests and weeds, acting as a protective agent for crops .
Soil Enhancement
The compound can be used to improve soil quality by:
Mechanism of Action
Target of Action
A structurally similar compound, (4-ethylphenyl)sulfamic acid, has been reported to interact with the receptor-type tyrosine-protein phosphatase beta . This enzyme plays a crucial role in cellular processes such as cell growth, differentiation, mitotic cycle, and oncogenic transformation .
Biochemical Pathways
For instance, (4-Ethylphenyl)sulfamic acid is known to interact with the Receptor-type tyrosine-protein phosphatase beta, which is involved in several signaling pathways
properties
IUPAC Name |
8-(4-ethylphenyl)-8-oxooctanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O3/c1-2-13-9-11-14(12-10-13)15(17)7-5-3-4-6-8-16(18)19/h9-12H,2-8H2,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMOPEAQEGUGBOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)CCCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10645421 |
Source
|
| Record name | 8-(4-Ethylphenyl)-8-oxooctanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-Ethylphenyl)-8-oxooctanoic acid | |
CAS RN |
898791-35-0 |
Source
|
| Record name | 8-(4-Ethylphenyl)-8-oxooctanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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